Cas no 1176689-43-2 ({[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine)

• Product Name: {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine
• CAS No: 1176689-43-2
• MF: C₁₅H₁₃ClN₂
• MW: 256.730122327805
• CID: 5713024
• PubChem ID: 45496732
• Update Time: 2025-10-20

{[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine Chemical and Physical Properties

Names and Identifiers

• CS-0270739
• [2-(4-chlorophenyl)indolizin-3-yl]methanamine
• ([2-(4-CHLOROPHENYL)INDOLIZIN-3-YL]METHYL)AMINE
• F2167-0145
• (2-(4-Chlorophenyl)indolizin-3-yl)methanamine
• 1176689-43-2
• EN300-239005
• {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine
• AKOS015957467
• 3-Indolizinemethanamine, 2-(4-chlorophenyl)-

• Inchi： 1S/C15H13ClN2/c16-12-6-4-11(5-7-12)14-9-13-3-1-2-8-18(13)15(14)10-17/h1-9H,10,17H2
• InChI Key： IKKDIGSCBJEHOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=C2C=CC=CN2C=1CN

Computed Properties

• Exact Mass: 256.0767261g/mol
• Monoisotopic Mass: 256.0767261g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 30.4Ų

Experimental Properties

• Density: 1.24±0.1 g/cm3(Predicted)
• pka: 9.44±0.29(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Phenylpyrroles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles Phenylpyrroles

Additional information on {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine

Introduction to {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine (CAS No. 1176689-43-2)

{[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 1176689-43-2, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine features a complex indolizine core appended with a chlorophenyl group and a methylamine substituent. This arrangement not only contributes to its distinct chemical identity but also influences its potential interactions with biological targets. The presence of the chlorophenyl group, in particular, has been shown to enhance binding affinity and selectivity, which are critical factors in the design of effective therapeutic agents.

In recent years, there has been a surge in research focused on indolizine derivatives due to their diverse pharmacological profiles. Studies have demonstrated that these compounds can modulate various cellular pathways, making them candidates for treating a range of diseases, including cancer, neurodegenerative disorders, and infectious diseases. The specific modifications present in {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine have been engineered to optimize its pharmacokinetic and pharmacodynamic properties, ensuring better efficacy and reduced side effects.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. Researchers have leveraged its structural framework to develop novel analogs with enhanced biological activity. For instance, modifications to the indolizine core have led to the discovery of derivatives that exhibit potent inhibitory effects on specific enzymes implicated in disease progression. These findings highlight the compound's versatility and its role as a building block in medicinal chemistry.

The synthesis of {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity, which are essential for subsequent biological evaluation. Techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution have been particularly useful in constructing the desired molecular architecture.

Recent advancements in computational chemistry have further accelerated the discovery process for this compound. Molecular modeling studies have provided valuable insights into its binding mode with biological targets, allowing researchers to fine-tune its structure for improved potency. These computational approaches complement traditional experimental methods, offering a synergistic strategy for drug development.

Beyond its pharmaceutical applications, {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic semiconductors and other advanced materials. The ability to tailor its chemical structure allows for the creation of materials with specific functionalities, opening up new possibilities for technological innovation.

The safety profile of this compound is another critical consideration in its development. Extensive toxicological studies have been conducted to assess its potential hazards and ensure that it meets regulatory standards for pharmaceutical use. These studies have provided reassurance regarding its safety, paving the way for further clinical investigations.

In conclusion, {[2-(4-chlorophenyl)indolizin-3-yl]methyl}amine (CAS No. 1176689-43-2) represents a significant advancement in the field of medicinal chemistry. Its unique structure, combined with its promising biological activities, makes it a valuable asset in the search for new therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a crucial role in addressing some of the most pressing challenges in healthcare.